Cas no 2168973-47-3 (2-amino-2-cyclohexylpropane-1-sulfonyl fluoride)

• Product Name: 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride
• CAS No: 2168973-47-3
• MF: C₉H₁₈FNO₂S
• MW: 223.308125019073
• CID: 6246186
• PubChem ID: 165565811
• Update Time: 2025-05-20

2-amino-2-cyclohexylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride
• EN300-1577075
• 2168973-47-3

• Inchi： 1S/C9H18FNO2S/c1-9(11,7-14(10,12)13)8-5-3-2-4-6-8/h8H,2-7,11H2,1H3
• InChI Key： SBMLOLLVRQVTGX-UHFFFAOYSA-N
• SMILES： S(CC(C)(C1CCCCC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 223.10422815g/mol
• Monoisotopic Mass: 223.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride

Comprehensive Overview of 2-Amino-2-cyclohexylpropane-1-sulfonyl fluoride (CAS No. 2168973-47-3)

2-Amino-2-cyclohexylpropane-1-sulfonyl fluoride (CAS No. 2168973-47-3) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique cyclohexyl and amino functional groups, serves as a versatile building block for the synthesis of protease inhibitors and other bioactive molecules. Its sulfonyl fluoride moiety is particularly noteworthy for its ability to form covalent bonds with active-site residues in enzymes, making it a valuable tool for activity-based protein profiling (ABPP).

In recent years, the demand for 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride has surged due to its applications in drug discovery and chemical biology. Researchers are increasingly exploring its potential in targeting serine hydrolases, a class of enzymes implicated in numerous disease pathways. The compound's CAS No. 2168973-47-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in high-throughput screening and mechanistic studies.

One of the key advantages of 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride lies in its selective reactivity. Unlike traditional electrophilic probes, this compound exhibits a balanced profile of stability and reactivity, enabling precise labeling of target proteins without excessive off-target effects. This property aligns with the current trend in precision medicine, where researchers prioritize specificity and minimal side effects. The compound's cyclohexyl group further enhances its lipophilicity, improving membrane permeability in cellular assays.

The synthesis and characterization of CAS No. 2168973-47-3 have been extensively documented in peer-reviewed journals. Modern spectroscopic techniques, such as NMR and mass spectrometry, confirm its high purity and structural integrity. These analytical methods are critical for ensuring reproducibility in pharmaceutical research, a topic frequently queried in scientific forums and search engines. Additionally, the compound's stability under various pH conditions makes it suitable for diverse experimental setups, from in vitro enzymatic assays to cell-based studies.

Beyond its biochemical applications, 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride has also found utility in material science. Its sulfonyl fluoride group can participate in click chemistry reactions, facilitating the development of functionalized polymers and surface coatings. This interdisciplinary relevance underscores the compound's adaptability, a quality highly sought after in industrial R&D settings. Searches for "sulfonyl fluoride applications" and "amino-cyclohexyl derivatives" often highlight this dual functionality.

As the scientific community continues to explore covalent inhibitors, 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride remains at the forefront of innovation. Its compatibility with cryo-EM and X-ray crystallography techniques enables detailed structural insights into enzyme-inhibitor complexes. These advancements resonate with the rising interest in structure-based drug design, a hot topic in AI-driven molecular modeling discussions. The compound's CAS No. 2168973-47-3 is thus a recurring keyword in patent literature and grant proposals.

In summary, 2-amino-2-cyclohexylpropane-1-sulfonyl fluoride (CAS No. 2168973-47-3) exemplifies the convergence of chemical innovation and biological relevance. Its multifaceted applications—from proteomics to materials engineering—make it a staple in contemporary research. For laboratories seeking reliable chemical probes or synthetic intermediates, this compound offers unparalleled versatility, backed by rigorous scientific validation.